Cas no 446254-94-0 (BENZENE, 1,1'-OXYBIS[2,3,6-TRIBROMO-)

• Product Name: BENZENE, 1,1'-OXYBIS[2,3,6-TRIBROMO-
• CAS No: 446254-94-0
• MF: C₁₂H₄Br₆O
• MW: 643.583559036255
• CID: 3365547
• PubChem ID: 14149412
• Update Time: 2025-04-21

BENZENE, 1,1'-OXYBIS[2,3,6-TRIBROMO- Chemical and Physical Properties

Names and Identifiers

• BENZENE, 1,1'-OXYBIS[2,3,6-TRIBROMO-
• Benzene, 1,2,4-tribromo-3-(2,3,6-tribromophenoxy)-
• Q27251607
• 446254-94-0
• BDE-136
• DTXSID10879941
• PBDE 136
• UNII-14912NUR7W
• 14912NUR7W
• 2,2',3,3',6,6'-Hexabromodiphenyl ether

• Inchi： 1S/C12H4Br6O/c13-5-1-3-7(15)11(9(5)17)19-12-8(16)4-2-6(14)10(12)18/h1-4H
• InChI Key： NTWGDSLWLUPCDW-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=C(Br)C(OC2=C(Br)C=CC(Br)=C2Br)=C1Br

Computed Properties

• Exact Mass: 643.53009Da
• Monoisotopic Mass: 637.53624Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 9.2Ų